Cas no 101670-68-2 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide)

3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide structure
101670-68-2 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide
CAS No:101670-68-2
MF:C17H16N4O4
MW:340.333343505859
CID:154400
PubChem ID:58713
Update Time:2025-04-19

3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide
    • N'-benzyl-5-methyl-N'-(5-methyl-1,2-oxazole-3-carbonyl)-1,2-oxazole-3-carbohydrazide
    • 1-(Benzyl)-1.2-bis< 5-methyl-3-isoxazolylcarbonyl> -hydrazin
    • 1-Benzyl-1,2-bis(5-methyl-3-isoxazolylcarbonyl)hydrazine
    • 3-Isoxazolecarboxylic acid, 5-methyl-, 2-benzyl-2-(5-methyl-3-isoxazolylcarbonyl)hydrazide
    • AC1L1PLP
    • BRN 0846249
    • LS-86610
    • N-benzyl-5-methyl-N'-[(5-methyl-1,2-oxazol-3-yl)carbonyl]-1,2-oxazole-3-carbohydrazide
    • N-benzyl-N,N'-bis-(5-methyl-isoxazole-3-carbonyl)-hydrazine
    • DTXSID20144112
    • 101670-68-2
    • Inchi: 1S/C17H16N4O4/c1-11-8-14(19-24-11)16(22)18-21(10-13-6-4-3-5-7-13)17(23)15-9-12(2)25-20-15/h3-9H,10H2,1-2H3,(H,18,22)
    • InChI Key: FVTKCSCDMPLVTQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(N(CC2C=CC=CC=2)NC(C2C=C(C)ON=2)=O)=O)=N1

Computed Properties

  • Exact Mass: 340.11728
  • Monoisotopic Mass: 340.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.47

3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide Related Literature

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